Methyl methoxy[(methoxycarbonyl)amino]acetate

• IUPAC Name: methyl 2-methoxy-2-(methoxycarbonylamino)acetate
• InChI: InChI=1S/C6H11NO5/c1-10-4(5(8)11-2)7-6(9)12-3/h4H,1-3H3,(H,7,9)
• InChI Key: NITAEFBYXPKQDN-UHFFFAOYSA-N
• Canonical SMILES: COC(C(=O)OC)NC(=O)OC
• Molecular Formula: C6H11NO5
• DSSTOX Substance ID: DTXSID80492661
• Molecular Weight: 177.16 g/mol
• CAS RN: 143995-55-5

Description

Methyl methoxy[(methoxycarbonyl)amino]acetate, also known as MMMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMMA is a derivative of the amino acid glycine and is primarily used in the synthesis of peptides and proteins.

Mechanism of Action

The mechanism of action of Methyl methoxy[(methoxycarbonyl)amino]acetate is not fully understood. However, it is believed that Methyl methoxy[(methoxycarbonyl)amino]acetate acts as a prodrug and is converted into the active form of a drug inside the body. Methyl methoxy[(methoxycarbonyl)amino]acetate is also known to protect amino groups during peptide synthesis, which can improve the yield and purity of the final product.
Biochemical and Physiological Effects:
Methyl methoxy[(methoxycarbonyl)amino]acetate has been shown to have a low toxicity profile and is relatively safe for use in laboratory experiments. However, the long-term effects of Methyl methoxy[(methoxycarbonyl)amino]acetate on human health are not fully understood. Methyl methoxy[(methoxycarbonyl)amino]acetate has been shown to have potential applications in the treatment of various diseases, including cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl methoxy[(methoxycarbonyl)amino]acetate in laboratory experiments is its ability to protect amino groups during peptide synthesis. This can improve the yield and purity of the final product. Methyl methoxy[(methoxycarbonyl)amino]acetate is also relatively safe for use in laboratory experiments, with a low toxicity profile. However, one of the limitations of using Methyl methoxy[(methoxycarbonyl)amino]acetate is its high cost, which can limit its use in some research applications.

Future Directions

There are several future directions for the use of Methyl methoxy[(methoxycarbonyl)amino]acetate in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. Methyl methoxy[(methoxycarbonyl)amino]acetate can act as a prodrug, which can be converted into the active form of a drug inside the body. Methyl methoxy[(methoxycarbonyl)amino]acetate may also have potential applications in the development of new biomaterials, such as hydrogels, due to its ability to protect amino groups during peptide synthesis. Additionally, further research is needed to fully understand the mechanism of action of Methyl methoxy[(methoxycarbonyl)amino]acetate and its long-term effects on human health.
Conclusion:
In conclusion, Methyl methoxy[(methoxycarbonyl)amino]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Methyl methoxy[(methoxycarbonyl)amino]acetate is primarily used in the synthesis of peptides and proteins and has potential applications in drug discovery and development, biochemical research, and the development of new biomaterials. While Methyl methoxy[(methoxycarbonyl)amino]acetate has several advantages for use in laboratory experiments, including its ability to protect amino groups during peptide synthesis and its low toxicity profile, its high cost can limit its use in some research applications. Further research is needed to fully understand the mechanism of action of Methyl methoxy[(methoxycarbonyl)amino]acetate and its long-term effects on human health.

Synthesis Methods

Methyl methoxy[(methoxycarbonyl)amino]acetate can be synthesized through a multistep process involving the reaction of glycine with various reagents. The most common method involves the reaction of glycine with methyl chloroformate and methanol in the presence of a base such as triethylamine. This reaction results in the formation of Methyl methoxy[(methoxycarbonyl)amino]acetate.

Scientific Research Applications

Methyl methoxy[(methoxycarbonyl)amino]acetate has potential applications in various fields, including drug discovery and development, peptide synthesis, and biochemical research. Methyl methoxy[(methoxycarbonyl)amino]acetate is commonly used in the synthesis of peptides and proteins due to its ability to protect amino groups during the synthesis process. Methyl methoxy[(methoxycarbonyl)amino]acetate is also used in the development of new drugs as it can act as a prodrug, which can be converted into the active form of a drug inside the body.